molecular formula C8H6Cl2N2O2 B8752731 N-(3,4-dichlorophenyl)-2-hydroxyiminoacetamide

N-(3,4-dichlorophenyl)-2-hydroxyiminoacetamide

Cat. No. B8752731
M. Wt: 233.05 g/mol
InChI Key: DHNYOOWCULCVEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3,4-dichlorophenyl)-2-hydroxyiminoacetamide is a useful research compound. Its molecular formula is C8H6Cl2N2O2 and its molecular weight is 233.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dichlorophenyl)-2-hydroxyiminoacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dichlorophenyl)-2-hydroxyiminoacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H6Cl2N2O2

Molecular Weight

233.05 g/mol

IUPAC Name

N-(3,4-dichlorophenyl)-2-hydroxyiminoacetamide

InChI

InChI=1S/C8H6Cl2N2O2/c9-6-2-1-5(3-7(6)10)12-8(13)4-11-14/h1-4,14H,(H,12,13)

InChI Key

DHNYOOWCULCVEH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1NC(=O)C=NO)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 3.4-difluoroaniline (10 g, 0.0617 mol) in water (40 ml) and 37 per cent hydrochloric acid (5.3 ml, 0.064 mol) was added to a solution of chloral hydrate (11 g, 0.066 mol) and sodium sulfate (70 g) in water (240 ml). A solution of hydroxylamine hydrochloride (13.5 g, 0.195 mmol) in water (60 ml) was added to this mixture. The reaction mixture was boiled under reflux for 1 h, during which a clear reaction solution formed, from which are reaction product already precipitated out when hot. The mixture was stirred at room temperature for 16 h and, after filtration and washing with water (3×50 ml), the desired oxime was obtained in a yield of 91% (13.1 g) with a melting point of 179° C. as a yellow solid.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
5.3 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step Two
Quantity
70 g
Type
reactant
Reaction Step Two
Name
Quantity
240 mL
Type
solvent
Reaction Step Two
Quantity
13.5 g
Type
reactant
Reaction Step Three
Name
Quantity
60 mL
Type
solvent
Reaction Step Three
Name
Yield
91%

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